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isobutylbenzenesulfonamide

CAS No.: 53668-36-3

Cat. No.: B1268625

Get Quote

Abstract
This technical guide provides an in-depth analysis of the compound registered under CAS

number 169280-56-2, identified as 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-

isobutylbenzenesulfonamide. This molecule is a critical intermediate and primary impurity in the

synthesis of Darunavir, a potent protease inhibitor used in the treatment of HIV/AIDS. This

document is intended for researchers, analytical scientists, and drug development

professionals, offering a comprehensive overview of its physicochemical properties, its pivotal

role in the synthesis of Darunavir, and robust methodologies for its analytical verification. We

will detail the causality behind experimental choices for chromatographic and spectroscopic

identification, providing self-validating protocols essential for quality control and regulatory

compliance in pharmaceutical development.

Introduction and Significance
The compound 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-

isobutylbenzenesulfonamide (henceforth referred to as the "diamino intermediate") is a chiral
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organic molecule of significant interest in pharmaceutical manufacturing.[1][2][3] Its primary

importance stems from its role as the penultimate precursor in the synthesis of Darunavir, a

second-generation HIV protease inhibitor.[4][5] The presence and purity of this intermediate are

critical determinants of the final active pharmaceutical ingredient's (API) quality and safety

profile. Unreacted diamino intermediate or its related byproducts can constitute impurities in the

final drug product, necessitating precise and accurate analytical methods for their detection

and quantification.[1] Understanding the verification of this specific molecule is, therefore, a

crucial aspect of quality assurance in the production of antiretroviral therapies.

Physicochemical and Structural Data
The foundational step in any verification process is the characterization of the molecule's

fundamental properties. The diamino intermediate is a white to off-white solid with defined

stereochemistry that is essential for its subsequent conversion to Darunavir.[6]

Property Value Source(s)

CAS Number 169280-56-2 [5][6]

IUPAC Name

4-Amino-N-[(2R,3S)-3-amino-

2-hydroxy-4-phenylbutyl]-N-

isobutylbenzenesulfonamide

[1][2]

Synonyms
Darunavir Impurity A;

Darunavir Diamino Impurity
[2]

Molecular Formula C₂₀H₂₉N₃O₃S [5][6]

Molecular Weight 391.53 g/mol [5][6]

Appearance White to Off-White Solid [1][6]

Melting Point 136-139°C [6]

Solubility
Slightly soluble in Chloroform,

DMSO, and Methanol
[6]

Storage
2-8°C, Hygroscopic, Under

inert atmosphere
[1][2]
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Role in Darunavir Synthesis and Mechanism of
Action
The diamino intermediate is not a therapeutic agent itself but is the immediate precursor to

one. Its molecular framework contains the core structure that, upon reaction with a specific

coupling agent, yields Darunavir. The primary amine on the phenylbutyl chain is the site of this

final reaction.
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Figure 1: Synthetic pathway highlighting the central role of CAS 169280-56-2.
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The resulting drug, Darunavir, functions by potently inhibiting the HIV-1 protease enzyme.[7]

This viral enzyme is essential for cleaving Gag and Gag-Pol polyproteins into functional

proteins required for the maturation of infectious virions. Darunavir is designed to fit snugly into

the protease's active site, forming robust hydrogen bonds with the conserved main-chain atoms

of key aspartate residues (Asp29 and Asp30).[7] This interaction blocks the enzyme's catalytic

activity, preventing viral maturation and replication.
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Figure 2: Mechanism of Action of Darunavir, the final product synthesized from the diamino
intermediate.
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Analytical Identification and Verification Workflow
Confirming the identity and purity of the diamino intermediate is a multi-step process that relies

on the orthogonal application of chromatographic and spectroscopic techniques. This self-

validating system ensures that the material meets stringent quality standards before

proceeding to the final synthesis step.
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Figure 3: Comprehensive analytical workflow for the verification of CAS 169280-56-2.

Chromatographic Verification: HPLC-UV
High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity

of the diamino intermediate. The choice of a reverse-phase (RP) method is logical due to the

compound's moderately polar nature. A C18 column provides the necessary hydrophobic

interaction to retain the analyte, while a polar mobile phase allows for its controlled elution.
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Expert Insight: The use of a buffered mobile phase (e.g., with ammonium acetate or phosphate

buffer) is critical. The two amino groups on the molecule have pKa values that make their

charge state pH-dependent. Buffering the mobile phase ensures consistent protonation of the

analytes, leading to reproducible retention times and sharp, symmetrical peak shapes, which

are essential for accurate quantification.

Step-by-Step Protocol: Reverse-Phase HPLC Method

Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

Column: Zorbax SB-C8, 250 x 4.6mm, 5µm, or equivalent reverse-phase column.[8]

Mobile Phase Preparation:

Phase A: Prepare a pH 4.0 buffer (e.g., 20mM Ammonium Acetate adjusted with acetic

acid).

Phase B: Acetonitrile (ACN).

The method often employs a gradient elution to effectively separate the main compound

from both more polar and less polar impurities.[8]

Chromatographic Conditions:

Flow Rate: 1.0 mL/min.[8]

Injection Volume: 10 µL.

Column Temperature: 35°C. Maintaining a constant column temperature is crucial for

retention time stability.

Detection Wavelength: 265 nm. This wavelength provides good sensitivity for the aromatic

sulfonamide chromophore.

Sample Preparation:

Accurately weigh ~10 mg of the diamino intermediate reference standard and sample into

separate 100 mL volumetric flasks.
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Dissolve and dilute to volume with a diluent such as Acetonitrile/Water (50:50 v/v).[9]

System Suitability (Self-Validation):

Before analysis, perform five replicate injections of the reference standard solution.

The Relative Standard Deviation (RSD) for the peak area must be ≤ 2.0%.

The tailing factor for the main peak should be between 0.8 and 1.5.

These checks confirm that the system is operating with sufficient precision and that the

peak shape is adequate for accurate integration.

Analysis & Calculation:

Inject the sample solution.

Calculate the purity by area percent, comparing the main peak area to the total area of all

peaks.

Mass Verification: LC-MS/MS
To unequivocally confirm the identity of the compound, HPLC is coupled with mass

spectrometry (LC-MS). This provides molecular weight information that is highly specific.

Expert Insight: Electrospray Ionization (ESI) in positive mode is the preferred technique for this

molecule. The two basic amino groups are readily protonated under typical ESI conditions,

leading to a strong signal for the protonated molecular ion [M+H]⁺. Tandem MS (MS/MS) can

be used to fragment this ion, creating a characteristic fragmentation pattern that serves as a

molecular fingerprint, further confirming the structure.

Protocol: LC-MS/MS Confirmation

Instrumentation: HPLC system coupled to a tandem quadrupole or Q-TOF mass

spectrometer with an ESI source.

LC Conditions: Utilize a rapid UPLC method with a mobile phase compatible with MS (e.g.,

using volatile buffers like ammonium formate instead of non-volatile phosphates).[10][11] A
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typical mobile phase would be a gradient of water with 0.1% formic acid and acetonitrile with

0.1% formic acid.[12][13]

MS Conditions (Positive ESI Mode):

Scan Range: m/z 100-500.

Capillary Voltage: ~3.5-5 kV.[10][14]

Source Temperature: ~140-150°C.[14]

Expected Ion: The primary ion to monitor is the [M+H]⁺ at m/z ≈ 392.5.

Validation Check: The observed mass of the main peak eluting from the LC must correspond

to the theoretical mass of the protonated diamino intermediate (C₂₀H₃₀N₃O₃S⁺) within a

narrow mass tolerance (typically < 5 ppm for high-resolution MS).

Structural Elucidation: NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides the definitive confirmation of the

molecular structure. While HPLC confirms purity and MS confirms molecular weight, NMR

verifies the precise arrangement of atoms and the crucial stereochemistry.[15]

Expert Insight: For a molecule of this complexity, both ¹H NMR and ¹³C NMR are required. ¹H

NMR will confirm the presence of all proton environments—from the isobutyl group and the

aromatic ring protons to the specific chiral protons on the phenylbutyl backbone. 2D NMR

techniques like COSY can establish proton-proton connectivities, while HSQC/HMBC can link

protons to their respective carbons, allowing for unambiguous assignment of the entire

molecular skeleton. The use of a deuterated solvent like DMSO-d₆ is appropriate given the

compound's solubility.[6]

Conceptual Protocol: NMR Structural Verification

Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated

solvent (e.g., DMSO-d₆) in an NMR tube.

¹H NMR Acquisition:
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Acquire a standard proton spectrum on a 400 MHz or higher spectrometer.[16]

Expected Signals: Look for characteristic signals corresponding to:

Aromatic protons on the aminobenzene ring.

Protons of the phenyl group on the butyl chain.

Distinct signals for the chiral methine protons (-CH(OH)- and -CH(NH₂)-).

Signals for the isobutyl group (CH, CH₂, and two CH₃).

Exchangeable protons from the -OH, -NH₂, and sulfonamide groups.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

Expected Signals: Verify the presence of the expected number of carbon signals, including

those in the aromatic region and the aliphatic region.

Structural Confirmation:

Compare the acquired spectra against a fully characterized reference standard or with

predicted spectra.

The chemical shifts, coupling constants, and integrations must align with the known

structure of 4-Amino-N-[(2R,3S)-3-amino-2-hydroxy-4-phenylbutyl]-N-

isobutylbenzenesulfonamide. Any significant deviation could indicate an incorrect isomer

or the presence of a co-eluting impurity.

Conclusion
The robust identification and verification of CAS 169280-56-2 are paramount to ensuring the

quality and safety of the final Darunavir API. As a critical intermediate, its purity directly impacts

the impurity profile of the drug product. The analytical workflow presented in this guide—a

synergistic combination of HPLC for purity, LC-MS for mass confirmation, and NMR for

definitive structural elucidation—establishes a self-validating system rooted in sound scientific
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principles. By understanding not just the steps of these protocols but the chemical causality

behind them, researchers and quality control professionals can confidently ensure that this key

building block meets the stringent requirements of pharmaceutical manufacturing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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